Cas no 868145-83-9 (propan-2-yl 2-{6H-indolo2,3-bquinoxalin-6-yl}acetate)

• Product Name: propan-2-yl 2-{6H-indolo2,3-bquinoxalin-6-yl}acetate
• CAS No: 868145-83-9
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• CID: 5957300
• PubChem ID: 2145504
• Update Time: 2025-06-13

propan-2-yl 2-{6H-indolo2,3-bquinoxalin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-{6H-indolo2,3-bquinoxalin-6-yl}acetate
• propan-2-yl 2-indolo[3,2-b]quinoxalin-6-ylacetate
• 6H-Indolo[2,3-b]quinoxaline-6-acetic acid, 1-methylethyl ester
• HMS1505P04
• isopropyl 6H-indolo[2,3-b]quinoxalin-6-ylacetate
• 868145-83-9
• isopropyl 2-(6H-indolo[2,3-b]quinoxalin-6-yl)acetate
• AKOS000636397
• IDI1_029156
• ChemDiv3_011598
• F1707-0057
• HMS3447E04
• Z57728858
• BRD-K05857717-001-01-5
• CCG-142580
• propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate

• Inchi： 1S/C19H17N3O2/c1-12(2)24-17(23)11-22-16-10-6-3-7-13(16)18-19(22)21-15-9-5-4-8-14(15)20-18/h3-10,12H,11H2,1-2H3
• InChI Key： BKGHLUBSYZITHO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CC(OC(C)C)=O)C=12)C=CC=C3

Computed Properties

• Exact Mass: 319.132076794g/mol
• Monoisotopic Mass: 319.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 464.7±45.0 °C(Predicted)
• pka: 2.08±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on propan-2-yl 2-{6H-indolo2,3-bquinoxalin-6-yl}acetate

Professional Introduction to Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate (CAS No. 868145-83-9)

Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate, identified by the Chemical Abstracts Service Number (CAS No.) 868145-83-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of fused heterocyclic derivatives, incorporating both indole and quinoxaline moieties, which are well-documented for their broad spectrum of biological activities. The presence of an acetic acid ester side chain further enhances its potential for drug-like properties, including solubility and metabolic stability, making it a promising candidate for further exploration in therapeutic applications.

The molecular framework of Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate consists of a propyl group attached to an acetate moiety, which is linked to a central indolo[2,3-b]quinoxaline core. This core structure is particularly intriguing because it combines the aromatic and electron-deficient characteristics of both indole and quinoxaline rings. Such structural motifs are frequently explored in the design of bioactive molecules due to their ability to interact with various biological targets through multiple hydrogen bonding and hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the indolo[2,3-b]quinoxaline scaffold can effectively dock into the active sites of enzymes and receptors involved in critical cellular pathways. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating processes like cell proliferation, inflammation, and neurotransmission. These findings align with the growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents.

The acetic acid ester functionality in Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate not only contributes to its structural diversity but also offers modularity for chemical derivatization. This feature allows medicinal chemists to systematically modify the compound’s properties by introducing different substituents at strategic positions. For example, replacing the propyl group with more polar or lipophilic groups could fine-tune its pharmacokinetic profile, while alterations to the indole or quinoxaline rings could enhance binding affinity or selectivity. Such flexibility underscores the compound’s potential as a lead structure for drug discovery campaigns targeting various diseases.

In vitro pharmacological studies have begun to elucidate the biological effects of Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate. Initial assays have shown promising activity against certain cancer cell lines, where the compound demonstrated inhibitory effects on proliferation and induced apoptosis in a dose-dependent manner. The mechanism of action appears to involve modulation of signaling pathways associated with tumor growth and survival. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. These observations warrant further investigation into its therapeutic potential.

The synthesis of Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate presents both challenges and opportunities for synthetic chemists. The construction of the indolo[2,3-b]quinoxaline core requires multi-step reactions involving cyclization and coupling processes. However, recent developments in transition-metal-catalyzed reactions have streamlined these synthetic routes, making them more efficient and scalable. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to form key carbon-carbon bonds within the heterocyclic system. Such advances not only facilitate access to this compound but also open avenues for synthesizing its analogs with tailored biological activities.

The pharmacokinetic profile of Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate is another critical aspect that influences its suitability as a drug candidate. Preliminary absorption, distribution, metabolism, and excretion (ADME) studies indicate moderate solubility in aqueous media and reasonable bioavailability in preclinical models. These properties are favorable for developing formulations suitable for oral administration or other routes of delivery. Furthermore, preliminary toxicological assessments have shown no significant adverse effects at tested doses, suggesting a relatively safe profile that warrants further validation through comprehensive safety studies.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate are prioritized for experimental validation. Predictive models can now accurately forecast binding affinities and ADME properties based on molecular descriptors derived from its structure. This high-throughput virtual screening approach has allowed researchers to rapidly identify promising candidates from large chemical libraries without extensive experimental screening. As a result, compounds such as this one can be efficiently advanced through early-stage drug development pipelines.

The future direction of research on Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yl}acetate includes expanding its chemical space through structural diversification and exploring novel therapeutic indications. By leveraging combinatorial chemistry and biocatalysis techniques, researchers aim to generate libraries of derivatives with enhanced potency and selectivity. Additionally, investigating the compound’s interaction with biological targets at a molecular level will provide insights into its mechanism of action and guide rational optimization efforts. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,Propan-2-yl 2-{6H-indolo[2,3-b]quinoxalin-6-yloxy}acetate (CAS No. 86814583) represents a structurally intriguing compound with significant potential in medicinal chemistry applications Its unique scaffold combining indole and quinoxaline moieties offers multiple opportunities for interaction with biological targets while its acetic acid ester functionality provides modularity for further derivatization Recent studies highlight its promise as an anti-cancer agent along with potential anti-inflammatory effects The advancements in synthetic methodologies computational modeling ADME studies artificial intelligence-driven drug discovery make this compound an exciting prospect for future therapeutic development